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Compound of Interest

Compound Name: Florylpicoxamid

Cat. No.: B6595160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address specific issues related to Florylpicoxamid spray drift that may be

encountered during experimental applications.

Section 1: Frequently Asked Questions (FAQs)
Q1: What are the primary concerns regarding spray drift of Florylpicoxamid?

A1: Florylpicoxamid is a broad-spectrum fungicide.[1][2][3] Off-target spray drift can lead to

unintended exposure of non-target organisms and environments. Regulatory bodies have

identified potential risks to fish, aquatic-phase amphibians, aquatic invertebrates, and other

terrestrial and semi-aquatic plants.[1] Therefore, implementing effective drift mitigation

measures is crucial to ensure its safe and targeted application.

Q2: What are the approved uses for Florylpicoxamid?

A2: Florylpicoxamid is registered for use as a broad-spectrum fungicide on a variety of food

crops, including barley, canola, dried shelled peas and beans, sugar beets, and wheat.[1][2] It

is also approved for non-agricultural uses on golf course turf (fairways, tees, and greens).[1][2]

Q3: Are there established buffer zones for Florylpicoxamid applications?
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A3: Yes, regulatory agencies have mandated buffer zones to protect sensitive areas. For boom

spray applications, mandatory buffer zones for natural aquatic areas can range from 20 to 60

meters, depending on the boom height.[4] For the protection of sensitive terrestrial habitats,

spray buffer zones of up to 1 meter may be required for certain product formulations.[5] Always

consult the product label and local regulations for specific buffer zone requirements.

Q4: How does droplet size affect Florylpicoxamid spray drift?

A4: Droplet size is a critical factor in spray drift. Smaller droplets are more susceptible to being

carried off-target by wind. Drift-reducing nozzles are designed to produce larger droplets that

are less prone to drift.[6] However, droplets that are too large may bounce or run off the target

surface. The goal is to select a nozzle and pressure combination that produces an optimal

droplet size for coverage and drift reduction.

Q5: Can adjuvants be used to mitigate Florylpicoxamid spray drift?

A5: Yes, certain adjuvants can significantly reduce spray drift by modifying the physical

properties of the spray solution, often by increasing the droplet size.[7][8][9] The effectiveness

of an adjuvant in reducing drift depends on its chemical composition and the specific nozzle

and pressure used. It is essential to select an adjuvant that is compatible with the

Florylpicoxamid formulation and has proven drift-reduction properties.

Section 2: Troubleshooting Guide
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Issue Encountered Potential Cause Troubleshooting Steps

Suspected off-target plant

damage

Spray Drift: Fine droplets

carried by wind to non-target

areas.

1. Verify Weather Conditions:

Confirm that applications were

made within the recommended

wind speed limits (typically

below 10 mph) and that there

was no temperature inversion.

2. Review Application

Parameters: Check the nozzle

type, pressure, and boom

height used. Cross-reference

with the product label and drift

mitigation guidelines. 3.

Establish Buffer Zones: Ensure

that the required buffer zones

were accurately measured and

observed during application.

Inconsistent application

coverage

Improper Nozzle Selection:

Nozzle producing droplets that

are too large (leading to

bounce) or too small (leading

to drift and evaporation).

1. Consult Nozzle

Manufacturer Charts: Select a

nozzle that produces a

"Medium" to "Coarse" droplet

size for fungicide applications,

as recommended by the

manufacturer for the target

pest and crop. 2. Calibrate

Sprayer: Ensure the sprayer is

properly calibrated to deliver

the correct volume per acre. 3.

Adjust Boom Height: Maintain

the boom at the lowest

recommended height for the

nozzle being used to ensure

uniform coverage without

excessive drift.
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Reduced efficacy of

Florylpicoxamid

Poor Deposition: Spray

droplets not effectively

reaching and adhering to the

target.

1. Consider Adjuvant Use:

Incorporate a deposition aid or

drift reduction adjuvant that is

compatible with

Florylpicoxamid to improve

droplet adherence to the target

surface. 2. Evaluate Spray

Volume: Ensure the spray

volume (gallons per acre) is

adequate for thorough

coverage of the target crop

canopy.

Section 3: Quantitative Data on Spray Drift
Mitigation
The following tables provide illustrative quantitative data on the effectiveness of various spray

drift mitigation measures. Note that this data is based on general pesticide application research

and is intended to demonstrate the principles of drift reduction. Specific performance with

Florylpicoxamid may vary.

Table 1: Illustrative Buffer Zones for Ground Boom Sprayers
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Boom Height Wind Speed
Required Buffer Zone for
Aquatic Areas

Low (e.g., < 20 inches) < 5 mph 20 meters

Low (e.g., < 20 inches) 5-10 mph 30 meters

High (e.g., > 20 inches) < 5 mph 40 meters

High (e.g., > 20 inches) 5-10 mph 60 meters

Data is illustrative and based

on the range provided for

Florylpicoxamid.[4] Always

refer to the product label for

specific requirements.

Table 2: Illustrative Droplet Size (VMD*) and Drift Potential of Different Nozzle Types

Nozzle Type Operating Pressure Typical VMD (µm)
Potential Drift
Reduction (%)

Standard Flat-Fan 30 psi
150 - 250 (Fine-

Medium)
Baseline

Pre-Orifice Flat-Fan 40 psi
250 - 350 (Medium-

Coarse)
50 - 70%

Air-Induction 60 psi
350 - 500 (Coarse-

Very Coarse)
75 - 90%

VMD = Volume

Median Diameter.

Data is illustrative

based on general

nozzle performance.

Table 3: Illustrative Efficacy of Drift Reduction Adjuvants
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Adjuvant Type
Concentration in
Tank Mix

Typical Increase in
VMD

Potential Drift
Reduction (%)

Oil-based 1% v/v 50 - 100 µm 20 - 40%

Polymer-based 0.1% v/v 100 - 200 µm 50 - 75%

Guar Gum-based 0.25% v/v 150 - 250 µm 60 - 85%

Performance is

dependent on the

specific product,

nozzle, and pressure.

Data is illustrative.

Section 4: Experimental Protocols
Methodology for Determining Buffer Zones (Based on ISO 22866:2005)

This protocol outlines a standardized method for measuring spray drift to determine appropriate

buffer zones.

Test Site Selection: Choose a flat, open field with a uniform surface. The test area should be

large enough to accommodate the sprayer pass and a downwind sampling area of at least

100 meters.

Meteorological Monitoring: Continuously record wind speed and direction, temperature, and

relative humidity at a height relevant to the spray boom.

Sprayer Setup and Calibration: Use a calibrated sprayer with the specific nozzle types,

operating pressure, and boom height to be evaluated.

Tracer Application: The spray tank is filled with water and a fluorescent tracer dye. The

sprayer makes a single pass along a defined track upwind of the sampling area.

Drift Sampling:

Ground Deposit: Place horizontal collectors (e.g., petri dishes or filter paper) at increasing

distances downwind from the spray path.
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Airborne Drift: Use vertical collectors (e.g., plastic lines or air samplers) at various heights

and distances downwind.

Sample Analysis: The amount of tracer deposited on each collector is quantified using a

fluorometer.

Data Analysis: The drift data is used to generate a drift curve, which shows the deposition as

a function of distance from the sprayed area. This curve is then used to calculate the buffer

zone required to not exceed a certain deposition threshold in sensitive areas.

Methodology for Evaluating Adjuvant Efficacy in a Wind Tunnel

This protocol describes a controlled method for assessing the drift reduction potential of

adjuvants.

Wind Tunnel Setup: A wind tunnel capable of generating a consistent and uniform airflow is

used. The test section should be large enough to accommodate a single nozzle and a

downwind sampling apparatus.

Nozzle and Spray Solution: The specific nozzle to be tested is mounted in the wind tunnel.

Spray solutions are prepared with and without the test adjuvant at the recommended

concentration. A tracer dye is added to all solutions.

Droplet Size Analysis: A laser diffraction instrument is used to measure the droplet size

spectrum of the spray with and without the adjuvant at various operating pressures.

Drift Measurement: The nozzle is operated in the wind tunnel, and the spray drift is collected

on horizontal and vertical collectors placed at a set distance downwind.

Quantification: The amount of tracer on the collectors is measured to determine the

percentage of spray that has drifted.

Comparison: The drift percentage of the solution with the adjuvant is compared to the

baseline (water or pesticide solution alone) to calculate the percent drift reduction.

Section 5: Visualizations
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Experiment Planning

Experimental Execution

Data Analysis & Interpretation

Outcome

Define Research Question
(e.g., Buffer Zone Determination)

Select Florylpicoxamid Formulation
and Application Rate

Choose Mitigation Strategy to Evaluate
(Nozzle, Adjuvant, etc.)

Prepare Spray Solutions
(with/without Adjuvant)

Calibrate Application Equipment

Conduct Application
(Field or Wind Tunnel)

Collect Drift and Deposition Samples

Quantify Tracer in Samples Analyze Droplet Size Spectra

Calculate Drift Reduction PercentageDetermine Buffer Distances

Optimized Application Protocol for
Florylpicoxamid
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Controllable Factors

Environmental Factors

Nozzle Selection
(e.g., Air Induction)

Spray Drift
Potential

Spray Pressure
(Lower is often better)

Boom Height
(Lower reduces drift)

Adjuvant Use
(Drift Reduction Agents)

Travel Speed

Wind Speed & Direction

Temperature

Relative Humidity

Temperature Inversion

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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